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Compound of Interest

Compound Name: Lys(CO-C3-p-I-Ph)-OMe

Cat. No.: B12386491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo biodistribution of the

Prostate-Specific Membrane Antigen (PSMA)-targeting ligand, Lys(CO-C3-p-I-Ph)-OMe, a key

component of the radioiodinated therapeutic and diagnostic agent MIP-1095. This document

includes detailed experimental protocols, quantitative biodistribution data, and visual

representations of the associated signaling pathways and experimental workflows.

Introduction
Prostate-Specific Membrane Antigen (PSMA) is a transmembrane glycoprotein that is highly

overexpressed in prostate cancer cells, making it an attractive target for diagnostic imaging and

targeted radionuclide therapy. Small molecule inhibitors of PSMA, such as those based on the

glutamate-urea-lysine scaffold, can be labeled with radionuclides to enable sensitive and

specific detection of prostate cancer lesions. This document focuses on a p-iodo-phenyl

derivative, a component of MIP-1095, which has been evaluated for its in vivo biodistribution

and tumor-targeting properties.

PSMA-Mediated Signaling Pathway
PSMA is not only a target for ligand binding but also an active enzyme that can influence

intracellular signaling pathways, notably the PI3K-AKT pathway, which is crucial for cell survival

and proliferation.[1] The binding of ligands to PSMA can modulate its enzymatic activity and

subsequently impact downstream signaling.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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